Cas no 101105-95-7 (Leucine, N-benzoyl-3-oxo-, ethyl ester)

• Product Name: Leucine, N-benzoyl-3-oxo-, ethyl ester
• CAS No: 101105-95-7
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 3552968
• PubChem ID: 11334901
• Update Time: 2025-04-22

Leucine, N-benzoyl-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Leucine, N-benzoyl-3-oxo-, ethyl ester
• DB-171081
• ethyl 2-benzamido-4-methyl-3-oxopentanoate
• 101105-95-7

• Inchi： 1S/C15H19NO4/c1-4-20-15(19)12(13(17)10(2)3)16-14(18)11-8-6-5-7-9-11/h5-10,12H,4H2,1-3H3,(H,16,18)/t12-/m0/s1
• InChI Key： XZQYFQBUMQFBGA-LBPRGKRZSA-N
• SMILES： C(OCC)(=O)[C@H](C(=O)C(C)C)NC(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 277.13140809Da
• Monoisotopic Mass: 277.13140809Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 72.5Ų